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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

An In-depth Technical Guide to the Physical and Chemical Properties of Trichloronitromethane
Introduction

Trichloronitromethane, also known as chloropicrin or nitrochloroform, is an organic compound
with the chemical formula CCIsNO-2.[1][2][3] It is a significant compound in various fields,
serving as a broad-spectrum antimicrobial, fungicide, nematicide, and a reagent in organic
synthesis.[2][3][4] Historically, it was also utilized as a chemical warfare agent.[3][5][6] This
technical guide provides a comprehensive overview of its core physical and chemical
properties, experimental protocols for its synthesis and analysis, and key safety and reactivity
information tailored for researchers, scientists, and professionals in drug development.

Chemical Identity

o |[UPAC Name: Trichloro(nitro)methane[2][3]

e Synonyms: Chloropicrin, Nitrochloroform, Nitrotrichloromethane[1][2][3][7][8]
e CAS Number: 76-06-2[1][7][9][10]

e Molecular Formula: CCIsNO2[1][2][9][10]

e Molecular Weight: 164.375 g/mol [1][2][3]
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Physical Properties

Trichloronitromethane is a colorless to pale yellow, slightly oily liquid at room temperature.[2][5]
[8][9][11] It is characterized by a pungent, intensely irritating odor.[2][8][9][11] The vapor of
trichloronitromethane is significantly heavier than air.[5][12]

Table 1: Key Physical and Thermochemical Properties of Trichloronitromethane

. Notes and
Property Value Units
References

Colorless to faint-
Appearance o - [2][5118][9][11]
yellow, oily liquid

Intensely irritating,
Odor - [2][8][9]
pungent

Decomposes upon

Boiling Point 112 °C boiling.[3][7][10][12]
[13][14]

Melting Point -64 to -69.2 °C [BI51[71[10]

Density 1.651 - 1.692 g/cm3 At 20 °C.[3][4][71[14]
At 20-25 °C.[3][5][8]

Vapor Pressure 18-23.2 mmHg
[10]

Vapor Density 5.7 (Air=1) [5][11][12]

Refractive Index 1.461 - [10][14]

Octanol/Water

Partition Coefficient 2.1-250 - [12][15]

(log Kow)

Table 2: Solubility of Trichloronitromethane
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Solvent Solubility Notes and References
Wat 0.162 - 0.2 g/100 mL (1620 - At 25 °C.[2][5][12][16] Slightly
ater
2000 mg/L) soluble.[17]

Acetone, benzene, ethanol,
) o methanol, diethyl ether, carbon
Organic Solvents Miscible _ o
tetrachloride, carbon disulfide.

[21(10]

Chemical Properties and Reactivity

Trichloronitromethane is considered stable under standard ambient conditions but exhibits high
reactivity under specific circumstances.[10][18]

3.1 Stability and Decomposition The compound is sensitive to heat, light, and shock.[12]

o Thermal Decomposition: It may decompose violently or explode if heated, particularly under
confinement.[8][10][12] Decomposition begins at its boiling point (112 °C), producing toxic
fumes such as phosgene, nitrosyl chloride, hydrogen chloride, and nitrogen oxides.[5][12]
[13][16]

e Photolysis: In the atmosphere, it undergoes photolysis with a half-life of approximately 20
days, degrading into phosgene and nitrosyl chloride.[6] In the presence of light and water, it
degrades to carbon dioxide, chloride ion, and nitrate ion.[4]

3.2 Hazardous Reactions Trichloronitromethane reacts violently with several substances:

» Strong Bases: Violent reactions occur with alcoholic sodium hydroxide and sodium
methoxide.[10][12]

» Reducing Agents: It can be reduced to chloroform in water when reducing agents are
present.[4]

» Other Incompatibilities: It is incompatible with aniline, 3-bromopropyne, strong oxidizers, iron,
zinc, and other light metals, plastics, and rubber.[10][17]
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Decomposition Pathways of Trichloronitromethane
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Decomposition pathways of Trichloronitromethane.

Experimental Protocols

4.1 Synthesis Trichloronitromethane is commercially manufactured by the reaction of
nitromethane with sodium hypochlorite.[13] An earlier method involved the treatment of picric
acid with sodium hypochlorite.[5][13]

General Laboratory Synthesis Protocol (from Nitromethane):

» Reaction Setup: Prepare a solution of sodium hypochlorite in a reaction vessel equipped with
a stirrer, thermometer, and an addition funnel. The vessel should be cooled in an ice bath to

maintain a low temperature.
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e Reagent Addition: Slowly add nitromethane to the cooled sodium hypochlorite solution via
the addition funnel. The rate of addition must be carefully controlled to keep the reaction
temperature from rising excessively.

» Reaction Monitoring: Monitor the reaction progress by techniques such as TLC or GC.
Maintain the low temperature throughout the addition and for a set period afterward to
ensure the reaction goes to completion.

o Workup and Isolation: Once the reaction is complete, the mixture is typically subjected to
steam distillation to isolate the crude trichloronitromethane. The organic layer is separated
from the aqueous layer.

 Purification: The crude product is washed with a dilute sodium carbonate solution and then
with water. It is subsequently dried over an appropriate drying agent (e.g., anhydrous
magnesium sulfate).

 Final Purification: Final purification is achieved by fractional distillation under reduced
pressure to yield pure trichloronitromethane.

4.2 Analytical Methods The standard method for the quantitative analysis of
trichloronitromethane in environmental samples (such as ambient air) is Gas Chromatography
coupled with Mass Spectrometry (GC/MS).[19]

Standard Operating Procedure for GC/MS Analysis: This protocol is based on the CARB
Standard Operating Procedure for the analysis of trichloronitromethane in ambient air.[19]

o Sample Collection:

o Draw a known volume of air through a sorbent tube containing XAD-4 resin.
e Sample Storage and Extraction:

o Store the collected sample tubes at or below 5 °C until extraction.[19]

o Desorb the analyte by extracting the sorbent with 4.0 mL of pesticide-grade ethyl acetate.
[19]
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e GC/MS Analysis:

(¢]

Instrument: Gas chromatograph equipped with a mass spectrometer (GC/MS).

[¢]

Inlet: Use a split/splitless inlet.[19]

[¢]

Column: A capillary column suitable for separating volatile organic compounds.

Carrier Gas: Helium.

[e]

o

Detection: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode for
enhanced sensitivity and selectivity.[19]

» Calibration and Quantification:

o Prepare a stock standard (e.g., 1.0 mg/mL) by dissolving a known mass of neat
trichloronitromethane in ethyl acetate.[19]

o Create a series of intermediate and working calibration standards through serial dilution of
the stock standard.[19]

o Generate a calibration curve by analyzing the standards and plotting the instrument
response against concentration.

o Quantify the amount of trichloronitromethane in the sample extract by comparing its
response to the calibration curve.
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Workflow for Trichloronitromethane Analysis in Air

1. Sample Collection
(Air drawn through XAD-4 sorbent tube)

2. Storage
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3. Extraction
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4. GC/MS Analysis
(SIM Mode)

5. Quantification
(Comparison to Calibration Curve)
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General workflow for the analysis of Trichloronitromethane.
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Toxicology and Safety

Trichloronitromethane is highly toxic and poses significant health hazards upon exposure.[9]
[18] It is a severe irritant to the eyes, skin, and respiratory system.[2][8][12]

¢ Routes of Exposure: Inhalation, ingestion, and dermal contact.[6][8][12]
e Health Effects:

o Acute: Causes immediate and severe inflammation of the eyes (lachrymation), nose, and
throat.[2][12] Inhalation can lead to pulmonary edema, which may be delayed, and can be
fatal.[6][12][15] Skin contact results in irritation and chemical burns.[15]

o Systemic: Ingestion can cause gastrointestinal irritation, nausea, vomiting, and colic.[6][15]

e Occupational Exposure Limits: The ACGIH Threshold Limit Value (TLV) is 0.1 ppm as a
Time-Weighted Average (TWA).[10][12]

Due to its high toxicity, strict safety precautions are essential when handling
trichloronitromethane.
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Toxicology & Safety Logical Relationships

Exposure Routes
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Relationship between exposure, effects, and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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